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Compound of Interest

Compound Name: N-Trityl-L-histidine-propylamide
Cat. No.: B13824893
Get Quote

Scope & Chemical Identity

Purpose: This guide defines the operational protocols for the safe containment, segregation,
and disposal of N-Trityl-L-histidine-propylamide (CAS: 171176-63-9).[1] It is designed for
laboratory personnel to ensure compliance with RCRA (Resource Conservation and Recovery
Act) standards and local environmental health and safety (EHS) regulations.[1]

Chemical Profile: N-Trityl-L-histidine-propylamide is a specialized histidine derivative often
used as a building block in peptide synthesis or as a reference standard in proteomics.[1] While
often classified as non-hazardous under GHS criteria, its role as a bioactive intermediate
necessitates strict "Universal Precautions."[1]
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Property Data

Chemical Name N(im)-Trityl-L-histidine-propylamide
CAS Number 171176-63-9

Molecular Formula C2sH30N4O

Molecular Weight 438.56 g/mol

Physical State Solid (White to off-white powder)

N Soluble in organic solvents (DMSO, DMF,
Solubility .
Methanol); low water solubility.[1][2]

Aciditv/Stabilit Acid-labile (Trityl group cleaves in acidic
cidi abili
Y Y conditions).[1] Stable under normal storage.

Hazard Assessment & Safety Logic
The "Non-Hazardous" Misconception

Although Safety Data Sheets (SDS) for this specific compound often list it as "Not a hazardous
substance or mixture" according to GHS standards [1, 2], this classification applies to acute
toxicity and transport regulations. In a research setting, you must treat it as a Chemical Waste
due to:

o Bioactivity Potential: As a histidine derivative, it may possess uncharacterized biological
activity.

o Environmental Persistence: The bulky trityl (triphenylmethyl) group is lipophilic and resistant
to rapid biodegradation.

¢ Regulatory Conservatism: Most institutional EHS bodies mandate that all synthesized
organic intermediates be incinerated rather than landfilled.[1]

Incompatibility Alert

e Strong Oxidizers: Reacts vigorously.[1] Keep away from perchlorates, peroxides, and
permanganates.
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» Strong Acids: Contact with strong acids (e.g., TFA, HCI) will cleave the trityl group, releasing
triphenylmethanol and the free histidine derivative. This is not dangerous but alters the waste
profile.

Waste Segregation Workflow

Effective disposal begins with segregation.[1] Mixing this compound with incompatible waste
streams (e.g., aqueous acids) can complicate downstream incineration.

Decision Tree: Disposal Pathway

The following diagram illustrates the logical flow for categorizing N-Trityl-L-histidine-
propylamide waste.
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Waste Generation:
N-Trityl-L-histidine-propylamide

Determine Physical State

Solid Waste Liquid Waste

(Pure Powder or Contaminated Debris) (Dissolved in Solvent)

Identify Solvent Base

Container: High-Density Polyethylene (HDPE) .
Label- 'Solid Chemical Waste' Contains Halogens \No Halogens

Halogenated Waste Non-Halogenated Waste
(e.g., DCM, Chloroform) (e.g., DMSO, MeOH, DMF)
Bin: 'Halogenated Organic' Bin: 'Non-Halogenated Organic'

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical segregation workflow ensuring compatibility with standard chemical
incineration streams.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid or Debris

Scenario: You have expired pure powder, weighing paper, or contaminated gloves.
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» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a clear
plastic waste bag (double-bagged) specifically designated for "Solid Chemical Waste."[1]

e Labeling:
o Attach a hazardous waste tag.[1]

o Chemical Name: Write "N-Trityl-L-histidine-propylamide” fully. Do not use abbreviations
like "Trt-His".

o Hazards: Check "Toxic" (as a precaution) or "Irritant” if required by local EHS.[1]
» Procedure:
o Sweep up any loose powder using a dedicated brush and pan.
o Place the powder and any contaminated weighing boats directly into the container.

o Cap the container tightly when not in use.[3]

Protocol B: Disposal of Solutions (Reaction Mixtures)

Scenario: The compound is dissolved in a solvent (e.g., DMF or DCM) after a synthesis step.[4]

« |dentify the Primary Solvent: The disposal stream is dictated by the solvent, not the solute
(since the solute concentration is usually <5%).

o If DCM (Dichloromethane): Use the Halogenated waste stream.
o If DMF, DMSO, Methanol, or Acetonitrile: Use the Non-Halogenated waste stream.
¢ Quenching (If Reactive Reagents Present):

o If the solution also contains coupling reagents (e.g., EDC, DCC) or scavengers, ensure
they are quenched before bottling.

o Note: N-Trityl-L-histidine-propylamide itself does not require quenching.[1]

e Pouring:
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o Use a funnel to prevent spills.[1]

o Leave at least 10% headspace in the bottle for expansion.
e Labeling: List all components (e.g., "95% DMF, 5% N-Trityl-L-histidine-propylamide”).
Emergency Procedures (Spill Response)
Minor Spill (< 10 g solid):
o PPE: Wear nitrile gloves, lab coat, and safety glasses.

o Containment: Avoid raising dust.[1][3][5][6][7][8] Cover the spill with a damp paper towel to
minimize airborne particles.

e Cleanup:
o Sweep the damp material into a dustpan.
o Clean the surface with soap and water.[5][6][7]
o Dispose of all cleanup materials as Solid Chemical Waste (Protocol A).[1]
Major Spill (> 100 g or Liquid Release):
o Evacuate: Inform nearby personnel.
o Ventilate: If in solution (especially DCM), ensure fume hoods are active.[1]

o Contact EHS: Report the spill immediately if it enters drains or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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